Cas no 1803611-62-2 (N-(3-aminopropyl)-2-chlorobenzene-1-sulfonamide hydrochloride)

• Product Name: N-(3-aminopropyl)-2-chlorobenzene-1-sulfonamide hydrochloride
• CAS No: 1803611-62-2
• MDL: MFCD28246321
• CID: 4618330
• PubChem ID: 91662843
• Update Time: 2025-10-30

N-(3-aminopropyl)-2-chlorobenzene-1-sulfonamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(3-Aminopropyl)-2-chlorobenzene-1-sulfonamide Hydrochloride
• N-(3-aminopropyl)-2-chlorobenzene-1-sulfonamide hydrochloride

• MDL： MFCD28246321

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-(3-aminopropyl)-2-chlorobenzene-1-sulfonamide hydrochloride

Comprehensive Overview of N-(3-aminopropyl)-2-chlorobenzene-1-sulfonamide hydrochloride (CAS No. 1803611-62-2)

N-(3-aminopropyl)-2-chlorobenzene-1-sulfonamide hydrochloride (CAS No. 1803611-62-2) is a specialized sulfonamide derivative with significant applications in pharmaceutical and chemical research. This compound, characterized by its chlorobenzene and aminopropyl functional groups, has garnered attention for its potential in drug discovery and biochemical studies. Researchers and industry professionals frequently search for sulfonamide-based compounds, chlorobenzene derivatives, and amine-functionalized molecules due to their versatility in synthesis and biological activity.

The molecular structure of N-(3-aminopropyl)-2-chlorobenzene-1-sulfonamide hydrochloride features a 2-chlorobenzene ring linked to a sulfonamide group, further connected to a 3-aminopropyl chain. This unique arrangement contributes to its reactivity and solubility properties, making it a valuable intermediate in organic synthesis. Recent trends in AI-driven drug discovery and high-throughput screening have increased demand for such compounds, as they serve as building blocks for targeted therapeutics and enzyme inhibitors.

In the context of green chemistry and sustainable synthesis, N-(3-aminopropyl)-2-chlorobenzene-1-sulfonamide hydrochloride is often explored for its potential in eco-friendly catalytic processes. Researchers are particularly interested in optimizing its synthesis to minimize waste and energy consumption, aligning with global efforts to reduce the environmental impact of chemical production. Keywords like sustainable sulfonamide synthesis and green amine derivatives are increasingly popular in academic and industrial searches.

The compound's hydrochloride salt form enhances its stability and solubility, which is critical for applications in aqueous reaction systems and biological assays. This property makes it a preferred choice for studies involving protein-ligand interactions and cell-based assays, where solubility is a key factor. Additionally, its amine group allows for further functionalization, enabling the creation of customized molecular probes and drug conjugates.

Recent advancements in computational chemistry have facilitated the study of N-(3-aminopropyl)-2-chlorobenzene-1-sulfonamide hydrochloride at the molecular level. Tools like molecular docking and quantum mechanical calculations help predict its binding affinity and reactivity, reducing the need for extensive experimental trials. This aligns with the growing interest in AI-assisted chemical design and in silico screening, which are frequently searched topics in the scientific community.

Quality control and analytical characterization of N-(3-aminopropyl)-2-chlorobenzene-1-sulfonamide hydrochloride are essential for ensuring its reproducibility and performance in research. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to verify its purity and structural integrity. These methods are critical for meeting the stringent requirements of pharmaceutical-grade compounds and research chemicals.

In summary, N-(3-aminopropyl)-2-chlorobenzene-1-sulfonamide hydrochloride (CAS No. 1803611-62-2) is a multifaceted compound with broad applications in drug development, biochemical research, and sustainable chemistry. Its unique structural features and functional groups make it a valuable asset for scientists exploring novel therapeutic agents and advanced materials. As the demand for specialty chemicals and tailored molecular solutions grows, this compound is poised to remain a key player in cutting-edge research.